N-(3,4-difluorophenyl)-6-oxo-1H-pyridazine-3-carboxamide

• IUPAC Name: N-(3,4-difluorophenyl)-6-oxo-1H-pyridazine-3-carboxamide
• InChI: InChI=1S/C11H7F2N3O2/c12-7-2-1-6(5-8(7)13)14-11(18)9-3-4-10(17)16-15-9/h1-5H,(H,14,18)(H,16,17)
• InChI Key: SNENRDORYNLFHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=NNC(=O)C=C2)F)F
• Molecular Formula: C11H7F2N3O2
• Molecular Weight: 251.19 g/mol

Description

N-(3,4-difluorophenyl)-6-oxo-1H-pyridazine-3-carboxamide, also known as DPC, is a chemical compound that has gained significant attention in the field of medicinal chemistry. DPC is a heterocyclic compound that contains a pyridazine ring and a carboxamide functional group. The compound has shown promising results in scientific research as a potential drug candidate for various diseases.

Scientific Research Applications

Synthesis and Chemical Properties

Pyridazine derivatives are known for their unique chemical properties and have been synthesized for various scientific applications. For instance, the synthesis of substituted pyrazolo[4,3-c]pyridine-3-ols as novel fused heterobicycles, including similar compounds, highlights the interest in such structures for their unique chemical behaviors and potential biological activities (Karthikeyan, Vijayakumar, & Sarveswari, 2014). These compounds' synthesis lays the groundwork for further exploration of their applications in materials science, pharmacology, and other areas of research.

Biological and Pharmacological Research

Research into pyridazine derivatives, which share a core structure with N-(3,4-difluorophenyl)-6-oxo-1H-pyridazine-3-carboxamide, has shown promising biological and pharmacological activities. For instance, novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers exhibited significant antioxidant, antitumor, and antimicrobial activities, suggesting potential for medical and industrial applications (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015). This indicates that related pyridazine carboxamides could be explored for similar applications, highlighting the compound's relevance in developing new therapeutic agents or functional materials.

Material Science Applications

Pyridazine derivatives have also been investigated for their utility in material science, particularly in the synthesis of polymers with unique properties. For example, the synthesis of polyamides derived from pyridazine and other heterocyclic compounds has resulted in materials with good optical properties, high refractive indices, and thermal stability (Zhang, Bai, Li, Shengru, Wang, & Yang, 2013). These findings suggest potential applications of N-(3,4-difluorophenyl)-6-oxo-1H-pyridazine-3-carboxamide in the development of new materials with desirable physical and chemical properties for technological applications.